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For researchers, scientists, and professionals in drug development, the accurate identification

and differentiation of amines are crucial for ensuring the purity of reactants and the integrity of

synthetic pathways. This guide provides a comprehensive comparison of established methods

for distinguishing between methylamine, a primary amine, and trimethylamine, a tertiary

amine. We will delve into the experimental protocols of key chemical tests and spectroscopic

techniques, presenting quantitative data in clear, comparative tables and illustrating reaction

mechanisms and workflows with detailed diagrams.

Chemical Differentiation Methods
Several classical chemical tests provide a straightforward and visually distinct means of

differentiating between primary and tertiary amines. These tests are based on the differential

reactivity of the amine's nitrogen atom and the presence or absence of protons on the nitrogen.

Hinsberg Test
The Hinsberg test is a reliable method for distinguishing between primary, secondary, and

tertiary amines.[1][2][3][4][5][6] It utilizes benzenesulfonyl chloride as the reagent in the

presence of an aqueous alkali.[1][2][3][4][5][6]

Methylamine (Primary Amine): Reacts with benzenesulfonyl chloride to form N-

methylbenzenesulfonamide.[7] The resulting sulfonamide has an acidic proton on the
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nitrogen, which allows it to dissolve in the alkaline solution (e.g., aqueous KOH or NaOH) to

form a soluble salt.[1][5] Subsequent acidification of this solution will precipitate the

sulfonamide.[1][5]

Trimethylamine (Tertiary Amine): Does not react with benzenesulfonyl chloride as it lacks a

hydrogen atom on the nitrogen.[1][5][7][8] It will remain as an insoluble phase. Upon

acidification, the tertiary amine will dissolve to form a soluble ammonium salt.[1]

Carbylamine Test (Isocyanide Test)
This test is highly specific for primary amines.[2][8][9]

Methylamine (Primary Amine): When heated with chloroform (CHCl₃) and alcoholic

potassium hydroxide (KOH), methylamine produces methyl isocyanide (CH₃NC), a

compound with a characteristic and highly unpleasant odor.[1][8][10][11][12][13][14][15]

Trimethylamine (Tertiary Amine): Being a tertiary amine, it does not undergo this reaction

and no foul smell is produced.[8][11][13][15]

Reaction with Nitrous Acid
The reaction of amines with nitrous acid (HNO₂), typically generated in situ from sodium nitrite

and a mineral acid, also yields different products depending on the class of the amine.[2][9]

Methylamine (Primary Amine): Reacts with nitrous acid to form an unstable diazonium salt,

which then decomposes to produce nitrogen gas (N₂), which is observed as effervescence,

along with methanol and water.[2][9]

Trimethylamine (Tertiary Amine): Reacts with nitrous acid to form a soluble

trimethylammonium salt.[2]

Summary of Chemical Test Observations
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Test Reagents
Methylamine
(Primary Amine)
Observation

Trimethylamine
(Tertiary Amine)
Observation

Hinsberg Test

Benzenesulfonyl

chloride, aq.

KOH/NaOH, then HCl

Forms a clear

solution, precipitate

forms upon

acidification.[1]

Remains insoluble,

dissolves upon

acidification.[1]

Carbylamine Test
Chloroform (CHCl₃),

alcoholic KOH

Production of a foul-

smelling isocyanide.

[1][8][10][11][12][13]

[14][15]

No reaction, no foul

odor.[8][11][13][15]

Nitrous Acid Test
Sodium nitrite

(NaNO₂), HCl

Evolution of nitrogen

gas (effervescence).

[2][9]

Forms a soluble salt,

no gas evolution.[2]

Spectroscopic Analysis
Spectroscopic methods offer a non-destructive and highly informative way to distinguish

between methylamine and trimethylamine.

Infrared (IR) Spectroscopy
IR spectroscopy is particularly useful for identifying the presence of N-H bonds.[16]

Methylamine (Primary Amine): The IR spectrum of methylamine exhibits two characteristic

N-H stretching bands in the region of 3300-3500 cm⁻¹.[16][17] These correspond to the

symmetric and asymmetric stretching vibrations of the -NH₂ group. An N-H bending vibration

is also observed around 1600 cm⁻¹.[16][17]

Trimethylamine (Tertiary Amine): The IR spectrum of trimethylamine lacks the N-H

stretching bands in the 3300-3500 cm⁻¹ region because it has no N-H bonds.[16][17][18] The

presence of C-H stretching and bending vibrations will be observed.[18]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Proton (¹H) and Carbon-13 (¹³C) NMR spectroscopy can definitively distinguish between the

two amines based on their molecular symmetry and the chemical environment of the nuclei.

Methylamine (¹H NMR): The ¹H NMR spectrum will show two signals: a singlet for the three

protons of the methyl group (CH₃) and a broad singlet for the two protons of the amino group

(NH₂). The chemical shift of the NH₂ protons can vary depending on the solvent and

concentration.[19]

Trimethylamine (¹H NMR): Due to the high symmetry of the molecule, all nine protons of the

three methyl groups are chemically equivalent.[20] This results in a single, sharp singlet in

the ¹H NMR spectrum.[20]

Summary of Spectroscopic Data
Spectroscopic Method Methylamine (CH₃NH₂) Trimethylamine ((CH₃)₃N)

IR Spectroscopy

Two N-H stretching bands

(3300-3500 cm⁻¹), N-H bend

(~1600 cm⁻¹).[16][17]

No N-H stretching bands.[16]

[17][18]

¹H NMR Spectroscopy
Two signals: CH₃ singlet and a

broad NH₂ singlet.[19]

One sharp singlet for all nine

equivalent CH₃ protons.[20]

¹³C NMR Spectroscopy
One signal for the methyl

carbon.

One signal for the three

equivalent methyl carbons.

Experimental Protocols
Hinsberg Test Protocol

To a small amount of the amine sample in a test tube, add 5 mL of 10% aqueous potassium

hydroxide solution.

Add 0.5 mL of benzenesulfonyl chloride.

Stopper the test tube and shake vigorously for 5-10 minutes.

Observe if a precipitate forms. If a clear solution results, it indicates a primary amine

(methylamine). If an insoluble material persists, it suggests a tertiary amine
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(trimethylamine).

To the clear solution from a positive primary amine test, add concentrated hydrochloric acid

dropwise until the solution is acidic. The formation of a precipitate confirms the presence of

the sulfonamide from the primary amine.

To the insoluble material from the tertiary amine test, add 5 mL of 10% hydrochloric acid. The

insoluble amine should dissolve.

Carbylamine Test Protocol
Caution: This experiment should be performed in a well-ventilated fume hood as isocyanides

are toxic and have a very unpleasant smell.

In a test tube, take 2-3 drops of the amine sample.

Add 2 mL of alcoholic potassium hydroxide solution.

Add 2-3 drops of chloroform.

Warm the mixture gently.

Carefully note any odor produced. A highly offensive smell indicates the formation of an

isocyanide and the presence of a primary amine (methylamine).
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Methylamine (Primary Amine) Trimethylamine (Tertiary Amine)

Methylamine + Hinsberg's Reagent + KOH

Forms Soluble N-methylbenzenesulfonamide Salt

Acidify with HCl

Precipitate of N-methylbenzenesulfonamide Forms

Trimethylamine + Hinsberg's Reagent + KOH

No Reaction, Remains Insoluble

Acidify with HCl

Insoluble Amine Dissolves to Form Soluble Salt

Click to download full resolution via product page

Caption: Workflow of the Hinsberg test for methylamine and trimethylamine.
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Carbylamine Reaction with Methylamine

Reaction with Trimethylamine

CH₃NH₂

(Methylamine)

+ CHCl₃ + 3KOH
(Chloroform & Alcoholic KOH)

CH₃NC
(Methyl Isocyanide)

Foul Smell

+ 3KCl + 3H₂O

(CH₃)₃N
(Trimethylamine)

+ CHCl₃ + 3KOH

No Reaction
No Foul Smell

Click to download full resolution via product page

Caption: Comparison of the Carbylamine reaction for the two amines.
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IR Spectrum: Methylamine IR Spectrum: Trimethylamine

Methylamine Sample

IR Spectrometer

Spectrum Shows:
- Two N-H Stretches (3300-3500 cm⁻¹)

- N-H Bend (~1600 cm⁻¹)

Trimethylamine Sample

IR Spectrometer

Spectrum Shows:
- No N-H Stretches

Click to download full resolution via product page

Caption: Distinguishing amines using characteristic IR spectral features.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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